Cas no 10036-10-9 (Bicyclo[3.3.1]nonan-3-ol,(3-endo)-)

Bicyclo[3.3.1]nonan-3-ol,(3-endo)- structure
10036-10-9 structure
Product Name:Bicyclo[3.3.1]nonan-3-ol,(3-endo)-
CAS No:10036-10-9
MF:C9H16O
MW:140.222743034363
CID:161198
PubChem ID:277085
Update Time:2025-04-19

Bicyclo[3.3.1]nonan-3-ol,(3-endo)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.3.1]nonan-3-ol,(3-endo)-
    • endo-Bicyclo[3.3.1]nonan-3-ol
    • 2-phenoxyethyl 4-(2,3-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4, 6,7,8-pentahydroquinoline-3-carboxylate
    • 2-phenoxyethyl 4-(2,3-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
    • AC1MF0XL
    • endo-Bicyclo< 3.3.1> nonan-3-ol
    • exo-Bicyclo< 3.3.1> nonan-3-ol
    • exo-Bicyclo< 3.3.1> nonanol-3
    • STK034558
    • Bicyclo[3.3.1]nonan-3-ol,endo- (8CI,9CI)
    • NSC 125573
    • NSC-125572
    • SCHEMBL16292410
    • NSC-125573
    • NSC125572
    • exo-Bicyclo[3.3.1]nonan-3-ol
    • 10036-10-9
    • Bicyclo[3.3.1]nonan-3-ol, exo-
    • Bicyclo[3.3.1]nonan-3-ol
    • 10036-08-5
    • DTXSID00905440
    • bicyclo[3.3.1]nonane-7-ol
    • NSC125573
    • Bicyclo[3.3.1]nonan-3-ol, endo-
    • NLJWCMPSDMDINP-UHFFFAOYSA-N
    • Inchi: 1S/C9H16O/c10-9-5-7-2-1-3-8(4-7)6-9/h7-10H,1-6H2
    • InChI Key: NLJWCMPSDMDINP-UHFFFAOYSA-N
    • SMILES: OC1CC2CCCC(C1)C2

Computed Properties

  • Exact Mass: 140.12000
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 1.94750
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